Cas no 62091-86-5 (4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-)

• Product Name: 4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-
• CAS No: 62091-86-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 458511
• PubChem ID: 58035213
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-
• 4-hydroxy-2-methoxy-5-methyl-1H-pyrimidin-6-one
• SCHEMBL275575
• 6-Hydroxy-2-methoxy-5-methylpyrimidin-4(1H)-one
• 2-methoxy-4,6-dihydroxy-5-methyl-pyrimidine
• 6-Hydroxy-2-methoxy-5-methylpyrimidin-4(3H)-one
• 62091-86-5
• DTXSID60728677
• 2-Methoxy-5-methylpyrimidine-4,6-diol
• MCLDQRYNTZQRPL-UHFFFAOYSA-N

• Inchi： 1S/C6H8N2O3/c1-3-4(9)7-6(11-2)8-5(3)10/h1-2H3,(H2,7,8,9,10)
• InChI Key： MCLDQRYNTZQRPL-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(=C(C)C(N1)=O)O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 70.92